Cas no 2098129-82-7 (Ethyl 2-benzyl-2,8-diazaspiro[4.5]decane-4-carboxylate dihydrochloride)

• Product Name: Ethyl 2-benzyl-2,8-diazaspiro[4.5]decane-4-carboxylate dihydrochloride
• CAS No: 2098129-82-7
• MF: C₁₈H₂₈Cl₂N₂O₂
• MW: 375.333123207092
• CID: 5726296
• PubChem ID: 126844737
• Update Time: 2025-06-14

Ethyl 2-benzyl-2,8-diazaspiro[4.5]decane-4-carboxylate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS040817629
• ethyl 2-benzyl-2,8-diazaspiro[4.5]decane-4-carboxylate dihydrochloride
• 2098129-82-7
• ethyl 2-benzyl-2,8-diazaspiro[4.5]decane-4-carboxylate;dihydrochloride
• F2167-7377
• Ethyl 2-benzyl-2,8-diazaspiro[4.5]decane-4-carboxylate dihydrochloride

• Inchi： 1S/C18H26N2O2.2ClH/c1-2-22-17(21)16-13-20(12-15-6-4-3-5-7-15)14-18(16)8-10-19-11-9-18;;/h3-7,16,19H,2,8-14H2,1H3;2*1H
• InChI Key： NWUMIOQRYJWKNI-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(CC)C(C1CN(CC2C=CC=CC=2)CC21CCNCC2)=O

Computed Properties

• Exact Mass: 374.1527835g/mol
• Monoisotopic Mass: 374.1527835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on Ethyl 2-benzyl-2,8-diazaspiro[4.5]decane-4-carboxylate dihydrochloride

Ethyl 2-benzyl-2,8-diazaspiro[4.5]decane-4-carboxylate dihydrochloride (CAS No. 2098129-82-7): A Comprehensive Overview

Ethyl 2-benzyl-2,8-diazaspiro[4.5]decane-4-carboxylate dihydrochloride (CAS No. 2098129-82-7) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This spirocyclic compound features a unique diazaspiro[4.5]decane core, which is increasingly studied for its potential applications in drug discovery and development. The benzyl and ethyl carboxylate functional groups further enhance its versatility, making it a valuable intermediate for designing novel therapeutic agents.

In recent years, the demand for spirocyclic scaffolds like 2,8-diazaspiro[4.5]decane has surged due to their ability to mimic bioactive conformations and improve drug-like properties. Researchers are particularly interested in how such compounds can modulate G-protein-coupled receptors (GPCRs) or enzyme inhibitors, which are hot topics in modern pharmacology. The dihydrochloride salt form of this compound also improves its solubility, a critical factor for bioavailability—a key concern in drug formulation.

The compound’s CAS No. 2098129-82-7 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. Users often inquire about its synthesis route, physicochemical properties, and potential applications in CNS disorders—a trending area given the rising prevalence of neurological conditions. The ethyl carboxylate moiety, for instance, is a common feature in prodrugs, sparking discussions about its role in enhancing membrane permeability.

From an SEO perspective, terms like "spirocyclic compounds in drug discovery", "benzyl-substituted diazaspiro derivatives", and "solubility enhancement techniques for APIs" align with current user queries. These keywords highlight the intersection of chemistry and AI-driven drug design, another rapidly growing field. By incorporating such long-tail keywords, this content not only addresses expert audiences but also caters to students and researchers exploring cutting-edge chemical entities.

Quality control and analytical characterization of Ethyl 2-benzyl-2,8-diazaspiro[4.5]decane-4-carboxylate dihydrochloride are also frequently discussed. Techniques like HPLC, NMR, and mass spectrometry are essential for verifying its purity and structure—a critical step given the compound’s potential use in high-throughput screening. This aligns with the broader industry focus on QC/QA compliance, a recurring theme in regulatory discussions.

In summary, CAS No. 2098129-82-7 represents a promising chemical building block with multifaceted applications. Its spirocyclic architecture and salt form make it a standout candidate for addressing challenges in drug delivery and targeted therapy. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation pharmaceuticals.